Cas no 55378-41-1 (1-(Hydroxymethyl)propylacetate)

• Product Name: 1-(Hydroxymethyl)propylacetate
• CAS No: 55378-41-1
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 352058
• Update Time: 2023-08-03

1-(Hydroxymethyl)propylacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 2-acetate
• 2-Acetoxy-1-butanol
• 1-hydroxy-2-acetoxybutane
• 1-(Hydroxymethyl)propylacetate
• CEAFMKFVSIOXOA-UHFFFAOYSA-N

• Inchi： 1S/C6H12O3/c1-3-6(4-7)9-5(2)8/h6-7H,3-4H2,1-2H3
• InChI Key： CEAFMKFVSIOXOA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CO)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5